4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine

• IUPAC Name: 4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine
• InChI: InChI=1S/C21H17ClF3N5O4/c22-15-3-1-12(2-4-15)16-11-17(27-26-16)13-5-7-28(8-6-13)20-18(29(31)32)9-14(21(23,24)25)10-19(20)30(33)34/h1-4,9-11,13H,5-8H2,(H,26,27)
• InChI Key: ZQFFFICQSHPZDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=NN2)C3=CC=C(C=C3)Cl)C4=C(C=C(C=C4[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C21H17ClF3N5O4
• Molecular Weight: 495.8 g/mol
• CAS No.: 1026080-33-0

Description

4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine is a useful research compound. Its molecular formula is C21H17ClF3N5O4 and its molecular weight is 495.84. The purity is usually 95%.
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Scientific Research Applications

• Dopamine D4 Receptor Ligands : A study by Rowley et al. (1997) explored the structure-activity relationships of molecules including the specified compound for affinity and selectivity over dopamine receptors, particularly the human dopamine D4 (hD4) receptor. This research is significant for understanding the modulation of dopamine receptors, which can have implications in neurological and psychiatric disorders (Rowley et al., 1997).

• Cancer Treatment : A paper from 2006 mentions a compound structurally similar to the specified one, which could be an Aurora kinase inhibitor. This type of inhibitor may be useful in treating cancer, as Aurora kinases are involved in the regulation of cell division (ロバート ヘンリー，ジェームズ, 2006).

• Imaging Agent for CB1 Receptors : Kumar et al. (2004) synthesized a compound for potential use as an imaging agent for CB1 receptors using PET (Positron Emission Tomography). This research is crucial for studying brain receptors involved in various neurological conditions (Kumar et al., 2004).

• Anticholinesterase Agents : Altıntop (2020) investigated new pyrazoline derivatives, including structures related to the specified compound, for their anticholinesterase effects. This research is important for developing treatments for diseases like Alzheimer's (Altıntop, 2020).

• Antibacterial and Antifungal Activities : Swarnkar et al. (2014) conducted a study on microwave-assisted synthesis of pyrazole derivatives, including compounds structurally similar to the one , and their antibacterial and antifungal activities. Such studies are vital for developing new antimicrobial agents (Swarnkar et al., 2014).

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Given the wide range of activities exhibited by pyrazole derivatives, it could be a promising area for further investigation.